Cas no 1529221-55-3 (4-Isoxazolemethanamine, 5-ethyl-)

• Product Name: 4-Isoxazolemethanamine, 5-ethyl-
• CAS No: 1529221-55-3
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6116542
• PubChem ID: 82502388
• Update Time: 2025-10-18

4-Isoxazolemethanamine, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanamine, 5-ethyl-
• (5-ethyl-1,2-oxazol-4-yl)methanamine
• EN300-7149463
• 1529221-55-3

• Inchi： 1S/C6H10N2O/c1-2-6-5(3-7)4-8-9-6/h4H,2-3,7H2,1H3
• InChI Key： ITJLHIFSTSZONQ-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(CN)C=N1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 225.5±25.0 °C(Predicted)
• pka: 8.28±0.29(Predicted)

Additional information on 4-Isoxazolemethanamine, 5-ethyl-

4-Isoxazolemethanamine, 5-ethyl- (CAS No. 1529221-55-3): A Comprehensive Overview

4-Isoxazolemethanamine, 5-ethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1529221-55-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular framework, featuring an isoxazole ring substituted with an ethyl group at the 5-position and an amine functionality at the 4-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The isoxazole core is a prominent motif in natural products and pharmacologically active molecules. Its stability and reactivity make it an attractive component in drug design, particularly for targeting neurological and inflammatory disorders. The presence of the ethyl group at the 5-position introduces additional conformational flexibility, which can be exploited to fine-tune binding interactions with biological targets. Furthermore, the amine group at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from isoxazole scaffolds. Studies have demonstrated that modifications to this core structure can lead to compounds with improved efficacy and reduced side effects. For instance, derivatives of 4-Isoxazolemethanamine, 5-ethyl- have shown promise in preclinical models as inhibitors of enzymes involved in pain signaling and inflammation. These findings highlight the compound's potential as a lead molecule for drug development.

The synthesis of 4-Isoxazolemethanamine, 5-ethyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by nucleophilic substitution to introduce the ethyl and amine groups. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency. The development of efficient synthetic methodologies is crucial for scaling up production and facilitating further research into the compound's applications.

Beyond its pharmaceutical potential, 4-Isoxazolemethanamine, 5-ethyl- has attracted interest in materials science due to its ability to form coordination complexes with metal ions. These complexes exhibit unique spectroscopic properties and have been explored for applications in catalysis and sensing technologies. The versatility of this compound underscores its importance not only in medicinal chemistry but also in broader chemical research endeavors.

The biological activity of 4-Isoxazolemethanamine, 5-ethyl- has been extensively studied in various cellular and animal models. Research has revealed that derivatives of this compound can modulate multiple signaling pathways involved in disease processes. For example, studies have shown that certain isoxazole-based compounds exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, preclinical trials have indicated that these compounds may have neuroprotective properties, making them candidates for treating neurodegenerative disorders.

The development of computational tools for predicting molecular interactions has significantly accelerated the discovery process for novel bioactive compounds like 4-Isoxazolemethanamine, 5-ethyl-. Molecular docking simulations and virtual screening techniques allow researchers to identify potential binding partners and optimize lead structures before conducting wet-lab experiments. These computational approaches have proven invaluable in reducing the time and cost associated with drug discovery programs.

In conclusion, 4-Isoxazolemethanamine, 5-ethyl- (CAS No. 1529221-55-3) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Continued research into synthetic methodologies and biological evaluations will further elucidate its potential as a lead molecule or functional material.